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Compound of Interest

Compound Name:
Magnesium perchlorate

hexahydrate

Cat. No.: B079274 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using

magnesium perchlorate as a drying agent for gases.

Troubleshooting Guide
This guide addresses common issues encountered during the gas drying process using

magnesium perchlorate.
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Issue Possible Cause(s) Suggested Solution(s)

High Exit Gas Moisture

Content

1. Exhausted Desiccant: The

magnesium perchlorate has

absorbed its maximum

capacity of water. 2. High Gas

Flow Rate: The residence time

of the gas in the drying column

is insufficient for effective

moisture removal.[1] 3.

Channeling: The gas is

bypassing the desiccant bed

through channels or voids.[2]

1. Regenerate or Replace

Desiccant: Regenerate the

magnesium perchlorate by

heating it at 220°C under a

vacuum or replace it with fresh

desiccant.[2] 2. Reduce Gas

Flow Rate: Decrease the flow

rate to allow for adequate

contact time between the gas

and the desiccant. 3. Repack

the Column: Ensure the drying

tube is packed uniformly to

eliminate channels. Gently tap

the tube during packing.[2]

Pressure Drop Across the

Drying Column

1. Clogged Column: The

desiccant particles may have

broken down, or foreign

particles are obstructing the

gas flow. 2. Desiccant

Swelling: Although magnesium

perchlorate contracts upon

absorbing moisture, significant

caking can occur if it becomes

saturated and deliquesces.[3]

1. Inspect and Repack:

Disassemble the column,

inspect the desiccant for fines,

and check for blockages.

Replace the glass wool plugs

and repack the column.[2] 2.

Replace Desiccant: If the

desiccant has become a solid

mass, it must be replaced.
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Visible Clumping or Wetness

of Desiccant

1. Saturated Desiccant: The

magnesium perchlorate has

reached its water absorption

capacity. 2. Liquid Water

Introduction: Liquid water has

entered the drying column.

1. Regenerate or Replace: The

desiccant is exhausted and

needs to be regenerated or

replaced. 2. Install an

Upstream Trap: Use a

knockout pot or a pre-drying

agent (like silica gel) to remove

any entrained liquid water

before it reaches the

magnesium perchlorate

column.

Color Change (for indicating

type)

1. Exhausted Desiccant: The

color change from blue to pink

(due to cobalt chloride

indicator) signifies that the

desiccant is saturated with

water.

1. Regenerate or Replace: The

desiccant in the colored region

is no longer effective and

should be regenerated or

replaced.

Frequently Asked Questions (FAQs)
1. What is the optimal gas flow rate for drying with magnesium perchlorate?

The optimal flow rate depends on the column dimensions, the amount of desiccant, and the

initial moisture content of the gas. For highly efficient drying, a lower flow rate is generally

better to increase the contact time between the gas and the desiccant.

2. How do I know when the magnesium perchlorate is exhausted and needs to be replaced or

regenerated?

Several indicators can signal that the desiccant is exhausted:

Increased Exit Gas Moisture: The most reliable method is to monitor the moisture content of

the gas leaving the drying column with a hygrometer. A rise in moisture indicates

breakthrough.[2]
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Visual Clues: For non-indicating grades, you may observe the desiccant clumping together

or appearing wet.

Color Change (Indicating Grades): If you are using magnesium perchlorate with a moisture

indicator, a color change (typically from blue to pink) will show the saturated portion of the

bed.

3. What is the water absorption capacity of magnesium perchlorate?

Anhydrous magnesium perchlorate has a high capacity for water absorption and can absorb up

to 60% of its own weight in water to form the hexahydrate.[3] However, its efficiency as a drying

agent decreases as it becomes more saturated.

4. Can magnesium perchlorate be regenerated?

Yes, magnesium perchlorate can be regenerated for reuse. To regenerate, heat the spent

desiccant at 220°C under a vacuum.[2][4] It is crucial not to exceed the decomposition

temperature of 250°C.[2][4]

5. What are the key safety precautions when working with magnesium perchlorate?

Magnesium perchlorate is a strong oxidizing agent and requires careful handling.[4]

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Keep it away from organic materials, flammable solvents, and other combustible materials to

prevent the formation of explosive mixtures.

Handle in a well-ventilated area.

Experimental Protocols
Protocol for Gas Drying Using a Magnesium Perchlorate
Column
This protocol outlines the procedure for setting up and using a packed column of anhydrous

magnesium perchlorate to dry a gas stream.[2]
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Materials:

Anhydrous magnesium perchlorate

Drying tube or column

Gas source with a pressure regulator

Flow meter

Hygrometer or moisture analyzer

Glass wool

Procedure:

Preparation of the Drying Column:

Ensure the drying tube is clean and completely dry.

Place a small plug of glass wool at the bottom of the tube to support the desiccant.

Carefully pack the drying tube with anhydrous magnesium perchlorate. Gently tap the side

of the tube to ensure the desiccant settles uniformly and to prevent the formation of

channels.[2]

Place another plug of glass wool on top of the desiccant bed to prevent it from being

carried out by the gas flow.[2]

System Setup:

Connect the gas source to the inlet of the drying column.

Connect the outlet of the column to a flow meter.

Connect the outlet of the flow meter to a hygrometer to measure the final moisture content

of the gas.

Drying Process:
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Set the desired gas flow rate using the pressure regulator and flow meter.

Allow the gas to pass through the drying column.

Continuously monitor the moisture content of the outlet gas stream using the hygrometer.

Monitoring and Regeneration:

When the moisture content of the outlet gas begins to increase, the desiccant is becoming

saturated.

To regenerate, carefully disconnect the column and heat the magnesium perchlorate at

220°C under a vacuum.[2]

Quantitative Data
Parameter Value/Information Reference(s)

Drying Efficiency
Can dry gases to a very low

residual water content.
[2]

Regeneration Temperature 220 °C under vacuum. [2][4]

Decomposition Temperature 250 °C. [2][4]
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Caption: Workflow for gas drying using a magnesium perchlorate column.
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Caption: Troubleshooting logic for high exit gas moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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